N-(2-ethyl-6-methylphenyl)-2-fluorobenzamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-fluorobenzamide
• InChI: InChI=1S/C16H16FNO/c1-3-12-8-6-7-11(2)15(12)18-16(19)13-9-4-5-10-14(13)17/h4-10H,3H2,1-2H3,(H,18,19)
• InChI Key: WWOQHJYPHLHONS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C2=CC=CC=C2F)C
• Molecular Formula: C16H16FNO
• Molecular Weight: 257.30 g/mol

Description

N-(2-ethyl-6-methylphenyl)-2-fluorobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is commonly referred to as "EMBF" and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of EMBF is not fully understood. However, it has been proposed that EMBF acts by modulating the activity of the endocannabinoid system. The endocannabinoid system plays a crucial role in pain perception, inflammation, and mood regulation. EMBF has been shown to bind to the cannabinoid receptors CB1 and CB2, which are involved in the regulation of the endocannabinoid system.
Biochemical and Physiological Effects:
EMBF has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of pain and inflammation. EMBF has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. In addition, EMBF has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of EMBF is that it has been shown to have a high degree of selectivity for the cannabinoid receptors CB1 and CB2. This makes it a potentially useful tool for studying the endocannabinoid system. However, one of the limitations of EMBF is that it has poor solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on EMBF. One area of research could be to further explore the mechanism of action of EMBF and its effects on the endocannabinoid system. Another area of research could be to investigate the potential therapeutic applications of EMBF in the treatment of pain, inflammation, anxiety, and depression. In addition, future research could focus on developing more soluble derivatives of EMBF that could be used in a wider range of experimental settings.

Synthesis Methods

The synthesis method of EMBF involves a multistep process that includes the reaction of 2-fluorobenzoyl chloride with 2-ethyl-6-methylphenol in the presence of a base such as triethylamine. The resulting intermediate is then treated with a reducing agent such as sodium borohydride to obtain the final product, EMBF. The synthesis method of EMBF has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

EMBF has been extensively studied for its potential therapeutic applications. It has been shown to have antinociceptive and anti-inflammatory effects in animal models of pain and inflammation. EMBF has also been studied for its potential use in the treatment of anxiety and depression. In addition, EMBF has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.